molecular formula C12H17BrN2O B8686405 4-bromo-N-(2-(dimethylamino)ethyl)-3-methylbenzamide

4-bromo-N-(2-(dimethylamino)ethyl)-3-methylbenzamide

Cat. No. B8686405
M. Wt: 285.18 g/mol
InChI Key: APEUUTSQQRKAOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-N-(2-(dimethylamino)ethyl)-3-methylbenzamide is a useful research compound. Its molecular formula is C12H17BrN2O and its molecular weight is 285.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-bromo-N-(2-(dimethylamino)ethyl)-3-methylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-bromo-N-(2-(dimethylamino)ethyl)-3-methylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H17BrN2O

Molecular Weight

285.18 g/mol

IUPAC Name

4-bromo-N-[2-(dimethylamino)ethyl]-3-methylbenzamide

InChI

InChI=1S/C12H17BrN2O/c1-9-8-10(4-5-11(9)13)12(16)14-6-7-15(2)3/h4-5,8H,6-7H2,1-3H3,(H,14,16)

InChI Key

APEUUTSQQRKAOV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)NCCN(C)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-3-methylbenzoic acid (430 mg), N,N-dimethylethylenediamine (180 mg), 1-ethyl-3-(3-(dimethylamino)propyl)carbodiimide hydrochloride (600 mg) and 4-dimethylaminopyridine (244 mg) in dichloromethane (20 mL) was stirred at ambient temperature for 4 hours, diluted with ethyl acetate (200 mL), washed with water and brine, and dried (Na2SO4), filtered and concentrated. The concentrate was purified by flash column chromatography with 10% ethyl acetate in ammonia saturated dichloromethane.
Quantity
430 mg
Type
reactant
Reaction Step One
Quantity
180 mg
Type
reactant
Reaction Step One
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
244 mg
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step Two

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